Cas no 2034392-51-1 (3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione)

• Product Name: 3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• CAS No: 2034392-51-1
• MF: C₂₁H₂₁N₅O₃S
• MW: 423.488142728806
• CID: 6007881
• PubChem ID: 167998349
• Update Time: 2025-07-01

3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• FRLDBIZBPHLVAM-UHFFFAOYSA-N
• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-[1-[3-(1H-benzimidazol-2-yl)-1-oxopropyl]-4-piperidinyl]-
• 3-{1-[3-(1H-1,3-benzodiazol-2-yl)propanoyl]piperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 2034392-51-1

• Inchi： 1S/C21H21N5O3S/c27-18(6-5-17-22-14-3-1-2-4-15(14)23-17)25-10-7-13(8-11-25)26-20(28)19-16(9-12-30-19)24-21(26)29/h1-4,9,12-13H,5-8,10-11H2,(H,22,23)(H,24,29)
• InChI Key： FRLDBIZBPHLVAM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(=O)CCC3NC4=CC=CC=C4N=3)CC2)C(=O)C2SC=CC=2N1

Computed Properties

• Exact Mass: 425.15216079g/mol
• Monoisotopic Mass: 425.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• pka: 11.85±0.10(Predicted)

Additional information on 3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione

Introduction to Compound with CAS No. 2034392-51-1 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 2034392-51-1 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, represents a novel class of heterocyclic compounds that exhibit promising biological activities. The intricate structure of this molecule, featuring a fused thienopyrimidine core and functionalized piperidine side chains, makes it a subject of extensive study for its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target various neurological and metabolic disorders. The unique scaffold of 3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione suggests that it may possess properties suitable for modulating central nervous system (CNS) pathways. Specifically, the presence of a benzodiazepine-like moiety (1H-1,3-benzodiazol-2-yl) hints at potential interactions with GABAergic receptors, which are crucial for anxiety reduction and sedation.

The compound's structure also incorporates a piperidine ring, which is a common pharmacophore in many CNS-active drugs. Piperidines are known for their ability to enhance blood-brain barrier penetration and improve oral bioavailability, making them ideal candidates for drug development. The combination of these features in 2034392-51-1 positions it as a promising candidate for further investigation in the treatment of conditions such as epilepsy, depression, and sleep disorders.

Recent studies have begun to explore the pharmacological profile of this compound. Preliminary in vitro assays have shown that it exhibits significant binding affinity to certain neurotransmitter receptors. For instance, its interaction with benzodiazepine receptors suggests that it may have anxiolytic properties similar to traditional benzodiazepines but with potentially improved safety profiles. This is particularly relevant given the side effect profiles associated with long-term benzodiazepine use.

Beyond its potential CNS applications, the thienopyrimidine core of 3-{1-3-(1H-1,3-benzodiazol-2-yl)propanoylpiperidin-4-yl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione has been implicated in various biological processes. Thienopyrimidines are known for their diverse pharmacological activities, including antiviral and anticancer properties. The dione functionality further enhances its reactivity and potential for further chemical modification.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the benzodiazolyl group into the propanoylpiperidine moiety is particularly challenging due to the sensitive nature of the benzodiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

In terms of pharmacokinetic properties, initial studies suggest that CAS No. 2034392-51-1 exhibits good solubility in aqueous buffers and moderate stability under physiological conditions. These characteristics are favorable for drug development as they facilitate formulation into oral or injectable dosage forms. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses.

The potential therapeutic applications of this compound are vast. Beyond its CNS-related uses, it may also show promise in treating metabolic disorders by interacting with receptors involved in glucose metabolism. The dual functionality provided by the thienopyrimidine and piperidine moieties makes it a versatile scaffold for further derivatization to enhance specific biological activities.

The field of medicinal chemistry continues to evolve rapidly with new computational tools and high-throughput screening methods enabling faster discovery and optimization of drug candidates. The use of virtual screening techniques has already identified several analogs of 2034392-51-1 that may exhibit enhanced potency or selectivity for specific targets.

In conclusion，the compound with CAS number 2034392-51-1, formally named as 3-{1-(tert-butyl)-5-fluorobenzylamino}-N-(5-fluorobenzamido)-N'-methyl-N'-[(5-fluoropyridin)-4-yloxy]thiourea, represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities。Further studies are warranted to fully elucidate its mechanism of action and therapeutic potential across various disease states。The continued exploration of this compound will undoubtedly contribute valuable insights into the development of novel therapeutic agents for neurological and metabolic disorders。